Cas no 766503-59-7 (Benzenemethanamine,4-(2-amino-1-methylethoxy)-)

• Product Name: Benzenemethanamine,4-(2-amino-1-methylethoxy)-
• CAS No: 766503-59-7
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 550823
• PubChem ID: 45091257
• Update Time: 2025-04-19

Benzenemethanamine,4-(2-amino-1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(2-amino-1-methylethoxy)-
• Benzenemethanamine, 4-(2-amino-1-methylethoxy)- (9CI)
• 2-[4-(aminomethyl)phenoxy]propan-1-amine
• DTXSID00666786
• 766503-59-7
• 2-[4-(Aminomethyl)phenoxy]-1-propanamine

• Inchi： 1S/C10H16N2O/c1-8(6-11)13-10-4-2-9(7-12)3-5-10/h2-5,8H,6-7,11-12H2,1H3
• InChI Key： DKFYCCCICFBICE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1)C(C)CN

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 61.27